Cas no 1220035-23-3 (4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride)

• Product Name: 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride
• CAS No: 1220035-23-3
• MF: C₁₅H₂₃BrClNO
• MW: 348.706222772598
• CID: 4688370
• Update Time: 2025-05-20

4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Bromo-2-propylphenoxy)methyl]piperidine hydrochloride
• 4-[(4-Bromo-2-propylphenoxy)methyl]piperidinehydrochloride
• 4-((4-Bromo-2-propylphenoxy)methyl)piperidine hydrochloride
• 4-(4-bromo-2-propylphenoxymethyl)piperidine hydrochloride
• 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride

• Inchi： 1S/C15H22BrNO.ClH/c1-2-3-13-10-14(16)4-5-15(13)18-11-12-6-8-17-9-7-12;/h4-5,10,12,17H,2-3,6-9,11H2,1H3;1H
• InChI Key： IYSQKHXSGRDNRI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CCC)OCC1CCNCC1.Cl

Computed Properties

• Exact Mass: 347.065
• Monoisotopic Mass: 347.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3

Additional information on 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride

Comprehensive Overview of 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride (CAS No. 1220035-23-3)

4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride (CAS No. 1220035-23-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its abbreviated name 4-BPMPH, belongs to the class of piperidine derivatives, which are widely explored for their potential applications in drug discovery and material science. The presence of a bromophenoxy moiety and a propyl group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for piperidine-based compounds like 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that can interact with biological targets. The CAS No. 1220035-23-3 is frequently cited in patents and academic papers, highlighting its relevance in modern chemistry. Its hydrochloride salt form enhances solubility, making it more suitable for experimental studies.

One of the most searched questions related to this compound is: "What are the applications of 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride in drug development?" Studies suggest that its structural features, such as the bromo substituent and piperidine ring, may contribute to binding affinity with specific enzymes or receptors. This has led to investigations into its use for central nervous system (CNS) disorders and inflammatory conditions. Additionally, its methylpiperidine component is often explored for optimizing drug delivery systems.

Another trending topic is the synthetic routes for 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride. Chemists are actively developing efficient methods to produce this compound with high purity and yield. The CAS No. 1220035-23-3 is often synthesized through multi-step reactions involving phenol alkylation and piperidine functionalization. These processes are critical for ensuring the compound's suitability for further research and industrial applications.

From an SEO perspective, keywords like "4-BPMPH uses", "CAS 1220035-23-3 supplier", and "piperidine derivatives in medicine" are highly relevant. These terms reflect the growing interest in this compound among researchers and manufacturers. Furthermore, discussions on green chemistry and sustainable synthesis have also touched upon 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride, as scientists seek eco-friendly ways to produce such intermediates.

In conclusion, 4-(4-Bromo-2-propylphenoxy)methylpiperidinehydrochloride (CAS No. 1220035-23-3) represents a promising area of study in both academic and industrial settings. Its unique chemical profile and potential applications in drug design make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in the development of next-generation therapeutics.